![molecular formula C24H28N4O3 B5232715 N-(1-benzyl-4-piperidinyl)-4-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)butanamide](/img/structure/B5232715.png)
N-(1-benzyl-4-piperidinyl)-4-(2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound incorporates multiple functional groups that suggest a potential for varied biological activity and chemical reactivity. The structural elements suggest it may be synthesized through advanced organic synthesis techniques, potentially involving palladium-catalyzed reactions or other methods of cyclization and functionalization.
Synthesis Analysis
The synthesis of complex molecules like this often involves multi-step synthetic routes that may include palladium-catalyzed oxidative carbonylation for the formation of related quinazolinone derivatives, as seen in the synthesis of 4H-3,1-benzoxazines and quinazolin-2-ones (Costa et al., 2004). Such processes highlight the complexity and efficiency required in synthesizing structurally intricate molecules.
Molecular Structure Analysis
The molecular structure of such compounds is typically characterized using spectroscopic techniques like NMR, IR, and possibly X-ray crystallography for solid-state analysis. For instance, the synthesis and structural analysis of related piperidinyl quinolone derivatives provide insights into the antibacterial activity and structure-activity relationships of these molecules (Foroumadi et al., 2005).
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1H-quinazolin-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O3/c29-22(25-19-12-15-27(16-13-19)17-18-7-2-1-3-8-18)11-6-14-28-23(30)20-9-4-5-10-21(20)26-24(28)31/h1-5,7-10,19H,6,11-17H2,(H,25,29)(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILNLTZQJEFKERI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)CCCN2C(=O)C3=CC=CC=C3NC2=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-benzylpiperidin-4-yl)-4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.